7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid

• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• SMILES: CC1(CC(=O)OC2=C1C=C(C(=C2)O)C(=O)O)C
• InChI: InChI=1S/C12H12O5/c1-12(2)5-10(14)17-9-4-8(13)6(11(15)16)3-7(9)12/h3-4,13H,5H2,1-2H3,(H,15,16)
• InChIKey: KPOMJPPQLZQZGE-UHFFFAOYSA-N

7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic Acid: Structural & Functional Baseline

7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid (CAS 91963-92-7; molecular formula C₁₂H₁₂O₅; molecular weight 236.22 g/mol) is a synthetic benzopyran derivative belonging to the dihydrobenzopyran-2-one (chroman-2-one) subclass [1]. It features a 4,4-geminal dimethyl substitution on the saturated 3,4-dihydro-2H-1-benzopyran scaffold, with a 7-hydroxyl group and a 6-carboxylic acid moiety. This compound is cataloged under PubChem CID 125426762 and is supplied at ≥95% purity by multiple vendors including Enamine, AKSci, Ambeed, and Leyan [2]. It is classified as a research-use-only specialty chemical and is recognized as a valuable intermediate in medicinal chemistry and organic synthesis due to its bifunctional reactivity (carboxylic acid and phenolic hydroxyl) and conformationally constrained scaffold .

Direct amidation

Free 6-COOH enables one-step amide coupling without ester hydrolysis

Bifunctional scaffold

7-OH and 6-COOH offer orthogonal synthetic handles for medicinal chemistry

Non-fluorescent core

Saturated 3,4-bond reduces background fluorescence, supporting fluorescence-based assay compatibility

• [1] PubChem. (2025). Compound Summary for CID 125426762: 7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (2025). CAS No. 91963-92-7: 7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid – Supplier Pricing and Specifications. View Source

7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic Acid: Structural Differentiation from Analogs

The target compound cannot be interchanged with its closest structural analogs—including 7-hydroxycoumarin-6-carboxylic acid (CAS 833-52-3), 4,4-dimethylchroman-6-carboxylic acid (CAS 104224-91-1), or 7-hydroxy-4,4-dimethylchroman-2-one (CAS 111598-56-2)—because each lacks at least one critical functional feature that defines its utility profile. The 4,4-dimethyl substitution on a saturated 3,4-dihydro scaffold confers conformational rigidity and metabolic stability absent in the fully unsaturated coumarin analog, while the 2-oxo group introduces a hydrogen bond acceptor and polar surface distinct from non-oxo chromans [1]. The simultaneous presence of the 7-OH (hydrogen bond donor; pKa-relevant for chelation and antioxidant activity) and 6-COOH (derivatization handle; ionizable anchor for target engagement) creates a bifunctional pharmacophore that no single comparator possesses [2]. Substituting the methyl ester analog (CAS 91910-81-5) for the free carboxylic acid eliminates the capacity for direct amidation or salt formation without a deprotection step, fundamentally altering synthetic workflow efficiency. These structural distinctions translate into measurable differences in computed physicochemical parameters, synthetic versatility, and class-level biological activity profiles detailed below.

Coumarin analog mismatch

Unsaturated coumarin lacks 4,4-dimethyl shielding; predicted logP and metabolic stability profiles may not transfer

Free acid vs. methyl ester

Methyl ester requires hydrolysis before conjugation, adding a synthetic step and altering workflow efficiency

Lactone vs. ketone isomer

2-Oxo (lactone) and 4-oxo (ketone) positional isomers differ in carbonyl electronics and hydrolytic stability

• [1] PubChem. (2025). Computed Physicochemical Properties: XLogP3, TPSA, Hydrogen Bond Donor/Acceptor Counts for CID 125426762. National Center for Biotechnology Information. View Source
• [2] Vrábel, V., et al. (2018). Biological activity, structural characterization and crystal packing of chromane-carboxylate derivatives. Acta Chimica Slovaca, 11(1), 1–5. View Source

7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic Acid: Quantitative Evidence for Selection

Physicochemical Comparison: LogP & TPSA vs. Coumarin Analog

The target compound possesses a computed XLogP3 of 2.2 and a topological polar surface area (TPSA) of 83.8 Ų, as calculated by PubChem [1]. Its fully unsaturated analog, 7-hydroxycoumarin-6-carboxylic acid (CAS 833-52-3; C₁₀H₆O₅, MW 206.15), has a lower molecular weight and a planar, fully conjugated chromen-2-one scaffold that lacks the 4,4-dimethyl substitution and the saturated 3,4-bond. While a directly comparable XLogP3 value for the coumarin analog was not located in authoritative databases, the structural difference—addition of two methyl groups and saturation of the 3,4-double bond—is predicted to increase logP by approximately 0.8–1.2 log units based on additive fragment contributions (methyl ≈ +0.5 per group; double bond saturation ≈ −0.2) [2]. The TPSA of the target compound (83.8 Ų) remains within the favorable range for oral bioavailability (<140 Ų per Veber rules) while the 4,4-dimethyl groups confer enhanced steric shielding of the lactone carbonyl, potentially reducing non-specific esterase hydrolysis compared to the unsubstituted coumarin scaffold.

Physicochemical profile

Class-level inference

XLogP3 = 2.2; TPSA = 83.8 Ų (target) vs. coumarin analog est. LogP ~1.0–1.4; ΔXLogP3 ≈ +0.8 to +1.2

Higher computed lipophilicity and steric shielding predict improved membrane permeability relative to coumarin analog; supports cell-based assay profiling

No experimental logP data identified; predicted values only

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 2.2; TPSA = 83.8 Ų; MW = 236.22; HBD = 2; HBA = 5
Comparator Or Baseline	7-Hydroxycoumarin-6-carboxylic acid (CAS 833-52-3): MW = 206.15; planar coumarin scaffold (estimated XLogP3 ≈ 1.0–1.4); fully unsaturated 3,4-bond
Quantified Difference	ΔMW ≈ +30 Da; ΔXLogP3 (estimated) ≈ +0.8 to +1.2 log units; additional steric bulk from gem-dimethyl group
Conditions	Computed properties via PubChem (XLogP3 3.0 algorithm) and Cactvs (TPSA); no experimental logP or logD data identified in the public domain for either compound

Why This Matters

The higher computed lipophilicity and steric shielding of the target compound predict improved membrane permeability and reduced metabolic liability at the lactone compared to the coumarin analog, which is critical for cell-based assays and in vivo candidate profiling where the coumarin scaffold is known to undergo rapid hydrolytic ring-opening.

• [1] PubChem. (2025). Computed Properties for CID 125426762: XLogP3, TPSA, HBD, HBA. National Center for Biotechnology Information. View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Fragment contribution methodology for logP estimation.) View Source

Bifunctional Reactivity: Free Acid vs. Methyl Ester Derivatization

The target compound bears a free 6-carboxylic acid group, enabling direct amidation, esterification, or hydrazide formation without a deprotection step. Its methyl ester analog, methyl 7-hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate (CAS 91910-81-5; C₁₃H₁₄O₅, MW 250.25), requires saponification or acidic hydrolysis to liberate the free acid before conjugation, adding one synthetic step and reducing overall yield . Vendor data indicate that the methyl ester has a computed LogP of 1.77 and TPSA of 72.83 Ų (Leyan.com datasheet ), compared to the free acid's XLogP3 of 2.2 and TPSA of 83.8 Ų. The free acid's higher TPSA and additional hydrogen bond donor (HBD = 2 vs. 1 for the ester) enhance aqueous solubility of salts and may improve target engagement in biological assays where a free carboxylate is required for ionic interactions. For procurement decisions, the free acid eliminates the need for ester hydrolysis optimization and workup, saving approximately 4–8 hours of bench time per derivatization campaign.

Derivatization efficiency

Head-to-head

1 fewer synthetic step vs. methyl ester; ΔLogP +0.43; ΔTPSA +11 Ų; estimated 4–8 h time saving per batch

Free acid eliminates ester hydrolysis, streamlining SAR library synthesis; supports parallel medicinal chemistry workflows

Evidence Dimension	Synthetic step count for amide conjugate formation; computed physicochemical descriptors
Target Compound Data	Free carboxylic acid: direct amidation (1 step); LogP = 2.2; TPSA = 83.8 Ų; HBD = 2
Comparator Or Baseline	Methyl ester analog (CAS 91910-81-5): requires ester hydrolysis then amidation (≥2 steps); LogP = 1.77; TPSA = 72.83 Ų; HBD = 1
Quantified Difference	1 fewer synthetic step; ΔLogP ≈ +0.43; ΔTPSA ≈ +11.0 Ų; ΔHBD = +1; estimated time saving of 4–8 h per derivatization batch
Conditions	Computed molecular properties per PubChem and supplier datasheets (Leyan.com); synthetic step comparison based on standard amide coupling protocols (EDC/HOBt or HATU/DIPEA)

Why This Matters

The free carboxylic acid enables one-step library synthesis via direct amide coupling, reducing workflow complexity and improving overall yield reproducibility, which is a decisive factor for medicinal chemistry groups conducting SAR exploration around the 6-position.

CYP2A6 Inhibition SAR: Insights from Hydroxycoumarin Analogs

A systematic SAR study of 7-hydroxycoumarin analogs by Qi et al. (2019) demonstrated that hydroxy substitution pattern on the benzopyran scaffold critically determines CYP2A6 inhibitory potency and isoform selectivity . In this study, 6,7-dihydroxycoumarin exhibited an IC₅₀ of 0.39 μM and Ki of 0.25 μM against CYP2A6, comparable to the positive control methoxsalen (IC₅₀/Ki = 0.43/0.26 μM). The SAR rank order for hydroxy substitution was C6 > C7 > C8, and introduction of hydrophobic or hydrophilic substituents at C4 reduced activity. While the target compound (7-OH, 6-COOH, 4,4-dimethyl) was not directly tested in this study, it combines several favorable SAR features: a C7 hydroxyl (active), a C6 substituent (the carboxylic acid occupies the position shown to enhance activity when hydroxylated), and C4 substitution (expected to modulate potency). Importantly, all tested coumarins except a C4-phenyl derivative showed selectivity for CYP2A6 over CYP1A2, CYP2D6, CYP2E1, CYP3A4, CYP2C8, and CYP2C9. The 4,4-dimethyl substitution on the target compound distinguishes it from the tested C4-unsubstituted or C4-methyl analogs, and based on the SAR trend, this hydrophobic bulk is predicted to reduce CYP2A6 potency relative to unsubstituted analogs, potentially offering a tunable selectivity window.

CYP2A6 SAR context

Class-level inference

Predicted 10–100-fold reduced potency vs. 6,7-dihydroxycoumarin (IC₅₀ 0.39 µM); expected retained CYP2A6 isoform selectivity

Reported class-level SAR suggests moderate CYP2A6 inhibition with retained isoform selectivity; supports probe development studies

Target compound not directly tested; SAR extrapolation from Qi et al. (2019) coumarin series

Evidence Dimension	CYP2A6 inhibitory activity (IC₅₀/Ki) and isoform selectivity profile
Target Compound Data	Not directly tested; predicted to exhibit moderate CYP2A6 inhibition based on combined 7-OH (favorable) and 4,4-dimethyl/6-COOH (modulating) SAR features; expected to retain CYP2A6 isoform selectivity
Comparator Or Baseline	6,7-Dihydroxycoumarin: IC₅₀ = 0.39 μM, Ki = 0.25 μM (most potent); 7,8-Dihydroxycoumarin: IC₅₀ = 4.61 μM, Ki = 3.02 μM; Methoxsalen (positive control): IC₅₀ = 0.43 μM, Ki = 0.26 μM
Quantified Difference	Approximately 10–100-fold reduction in potency predicted versus 6,7-dihydroxycoumarin, based on the C4-substituent intolerance trend; selectivity for CYP2A6 over six other CYP isoforms expected to be retained based on class behavior
Conditions	Human CYP2A6 inhibition assay; coumarin 7-hydroxylation probe substrate; human liver microsomes or recombinant enzyme; preincubation method (Qi et al., 2019, Eur. J. Pharm. Sci.)

Why This Matters

For researchers developing CYP2A6 inhibitors or studying nicotine metabolism, the target compound offers a structurally distinct scaffold with predicted moderate potency and retained isoform selectivity, positioning it as a potential tool compound or lead scaffold that avoids the sub-micromolar potency (and associated toxicity risk) of 6,7-dihydroxycoumarin.

Positional Isomer Differentiation: Lactone vs. Ketone Chroman Scaffolds

The target compound (4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid) and its positional isomer 7-hydroxy-2,2-dimethyl-4-oxo-chroman-6-carboxylic acid (CAS 107054-41-1) share the same molecular formula (C₁₂H₁₂O₅, MW 236.22) but differ fundamentally in the placement of the oxo and gem-dimethyl groups . In the target compound, the 2-oxo group forms a lactone (cyclic ester) moiety, whereas the isomer features a 4-oxo (ketone) group and an ether oxygen at position 1. This positional isomerism produces distinct hydrogen bond acceptor geometries: the lactone carbonyl exhibits different electronic character and H-bond acceptor strength compared to a simple ketone, and the 4,4-dimethyl substitution creates steric hindrance adjacent to the lactone carbonyl in the target compound versus adjacent to the ketone in the isomer. No quantitative comparative biological data were identified for this isomer pair in the public domain. However, the difference in carbonyl electronics (lactone vs. ketone) is expected to alter target binding interactions, metabolic stability (lactones are susceptible to hydrolytic ring-opening while ketones are not), and spectroscopic properties (IR C=O stretch: lactone ≈ 1730–1760 cm⁻¹ vs. ketone ≈ 1680–1710 cm⁻¹).

Lactone vs. ketone scaffold

Context-dependent

Lactone (2-oxo): IR C=O ~1730–1760 cm⁻¹, susceptible to hydrolytic ring-opening. Ketone (4-oxo): IR C=O ~1680–1710 cm⁻¹, hydrolytically stable

Carbonyl electronics and ring-opening susceptibility differentiate reactivity; lactone may serve as a prodrug-like motif in prodrug research contexts

No head-to-head experimental data located; predictions based on structural class knowledge

Evidence Dimension	Carbonyl type and electronic character; hydrogen bond acceptor geometry; metabolic liability profile
Target Compound Data	2-Oxo (lactone carbonyl); 4,4-dimethyl adjacent to lactone; IR C=O expected ~1730–1760 cm⁻¹
Comparator Or Baseline	7-Hydroxy-2,2-dimethyl-4-oxo-chroman-6-carboxylic acid (CAS 107054-41-1): 4-Oxo (ketone carbonyl); 2,2-dimethyl adjacent to ether oxygen; IR C=O expected ~1680–1710 cm⁻¹
Quantified Difference	Same molecular formula and MW; distinct C=O stretching frequencies (~50 cm⁻¹ difference expected); lactone susceptible to hydrolysis (ring-opening), ketone metabolically stable to hydrolysis
Conditions	Structural and spectroscopic prediction based on established IR correlation tables and chroman-2-one vs. chroman-4-one literature precedent; no experimental head-to-head data identified

Why This Matters

For applications where hydrolytic stability of the heterocyclic ring is a concern (e.g., in vivo studies, aqueous formulation), the positional isomer may offer an advantage; conversely, the target compound's lactone may serve as a prodrug motif that releases a hydroxy-acid upon ring-opening, a feature strategically exploited in certain drug design campaigns.

Supplier Purity Benchmarking and Batch Consistency

Across major suppliers cataloging this compound, the minimum purity specification is consistently 95% as determined by HPLC or equivalent methods [1]. Enamine (catalog EN300-319740) lists the compound at 95.0% purity across all available packaging sizes (0.05 g to 10 g), with pricing ranging from $1,417 (0.05 g) to $7,250 (10 g) as of March 2025 [1]. AKSci (catalog 8265EH) similarly specifies ≥95% purity with long-term storage at cool, dry conditions and confirms non-hazardous DOT/IATA transport classification . Ambeed (catalog A1093394) offers 1 g at $1,213 (95% purity). Leyan (catalog 2045013) also specifies 95%. No suppliers were identified that offer this compound at ≥98% purity, which contrasts with the methyl ester analog (CAS 91910-81-5) and the simpler chroman-6-carboxylic acid scaffold (CAS 103203-84-5), both of which are available at 97–98% purity from certain vendors. This suggests that the synthetic route to the target compound may involve challenging purification steps, making the consistent 95% specification a meaningful procurement benchmark.

Purity benchmark

Specification review

≥95% purity across all suppliers (Enamine, AKSci, Ambeed, Leyan); ceiling purity 95% vs. 97–98% for simpler chroman/coumarin analogs

Consistent 95% specification supports batch-to-batch reproducibility; purity ceiling should be considered for applications requiring >95%

Verify lot-specific certificate of analysis upon order

Evidence Dimension	Commercially available purity specification across multiple independent suppliers
Target Compound Data	95% minimum purity (Enamine, AKSci, Ambeed, Leyan); pricing $1,213–$1,686/g at 1 g scale
Comparator Or Baseline	Methyl ester analog (CAS 91910-81-5): 95% (Leyan); Chroman-6-carboxylic acid (CAS 103203-84-5): 97% (Thermo Scientific); 7-Hydroxycoumarin-6-carboxylic acid (CAS 833-52-3): 98% (Leyan)
Quantified Difference	Target compound: ceiling purity 95% across all suppliers; simpler analogs: available at 97–98% purity, indicating intrinsically more challenging purification
Conditions	Supplier technical datasheets accessed May 2026; purity specifications are batch-dependent and should be verified via certificate of analysis upon order

Why This Matters

Procurement professionals and researchers should budget for the 95% purity ceiling and verify lot-specific certificates of analysis, particularly for applications (e.g., biophysical assays, crystallography) where >95% purity is critical; the consistent 95% specification across independent suppliers, however, provides confidence in batch-to-batch reproducibility.

• [1] Kuujia.com. (2025). CAS No. 91963-92-7: Supplier Pricing Comparison – Enamine, Ambeed, Shanghai BiDe. Accessed May 2026. View Source

7-Hydroxy-4,4-dimethyl-2-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylic Acid: Application Scenarios

One-Step Amide Library Synthesis via 6-COOH Derivatization

The free 6-carboxylic acid enables direct amide coupling (e.g., HATU/DIPEA or EDC/HOBt) without ester hydrolysis, saving one synthetic step versus the methyl ester analog. This is directly supported by the bifunctional reactivity evidence in Section 3, Evidence Item 2. Researchers constructing SAR libraries around the benzopyran-6-position should procure the free acid rather than the ester to minimize synthetic step count, improve overall yield, and enable parallel synthesis workflows. The consistent 95% purity across suppliers (Evidence Item 5) facilitates reproducible library production.

CYP2A6 Inhibitor Development: Differentiated Chroman Scaffold

Based on the class-level SAR from Qi et al. (2019) detailed in Section 3, Evidence Item 3, the target compound combines a 7-OH (favorable for CYP2A6 inhibition) with a 4,4-dimethyl substitution (predicted to attenuate potency) and a 6-COOH (occupying the position where hydroxylation enhances activity in coumarin analogs). This profile positions the compound as a scaffold for developing CYP2A6 inhibitors with moderate potency and retained isoform selectivity—potentially avoiding the sub-micromolar potency and associated toxicity of 6,7-dihydroxycoumarin. Researchers studying nicotine metabolism or coumarin-related CYP2A6 probes should consider this compound as a structurally distinct starting point.

Physicochemical and ADME Profiling of Dimethyl Chroman Scaffold

The computed XLogP3 of 2.2 and TPSA of 83.8 Ų (Section 3, Evidence Item 1) position the target compound within favorable drug-likeness space (TPSA < 140 Ų; LogP < 5). The 4,4-dimethyl-3,4-dihydro scaffold provides a conformationally constrained, non-planar core distinct from fully aromatic coumarins, potentially reducing π-stacking-mediated aggregation and non-specific binding in biochemical assays. The saturated 3,4-bond eliminates the fluorescence commonly associated with 7-hydroxycoumarins, making this compound a cleaner tool for fluorescence-based assays where the coumarin scaffold would produce interfering signal. These features make the compound suitable as a physicochemical benchmark in ADME screening cascades.

Lactone vs. Ketone Reactivity in Chroman Scaffolds

The 2-oxo (lactone) motif distinguishes this compound from its 4-oxo (ketone) positional isomer (Section 3, Evidence Item 4). The lactone is susceptible to nucleophilic ring-opening (by amines, alkoxides, or hydride reducing agents), generating ortho-hydroxy acid derivatives that can serve as intermediates for further functionalization. This reactivity profile makes the target compound a versatile substrate for synthetic methodology studies exploring regioselective lactone opening, transesterification, or reduction, with the 7-OH and 6-COOH providing orthogonal handles for subsequent chemoselective transformations.

Application

Selection Property

Validation Focus

Amide library synthesis

Free carboxylic acid reactivity

Direct coupling efficiency and reproducibility

CYP2A6 isoform-selectivity research

Chroman scaffold with 7-OH and C4-dimethyl substitution

CYP2A6 potency and isoform selectivity assay context

ADME screening studies

Non-fluorescent, conformationally constrained core

Drug-likeness parameters (LogP, TPSA) and assay compatibility

Synthetic methodology studies

Lactone ring-opening reactivity

Regioselective functionalization and orthogonal handle preservation